Cas no 23944-47-0 (Trachelanthic Acid)

• Product Name: Trachelanthic Acid
• CAS No: 23944-47-0
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 281329
• Update Time: 2025-04-19

Trachelanthic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-2-[(1R)-1-hydroxyethyl]-3-methyl-, (2S)-rel-
• 2-hydroxy-2-(1-hydroxyethyl)-3-methylbutanoic acid
• Trachelanthic Acid

• Inchi： 1S/C7H14O4/c1-4(2)7(11,5(3)8)6(9)10/h4-5,8,11H,1-3H3,(H,9,10)/t5-,7+/m0/s1
• InChI Key： KXEISHUBUXWXGY-CAHLUQPWSA-N
• SMILES： O[C@@](C(=O)O)([C@H](C)O)C(C)C

Computed Properties

• Exact Mass: 162.08922
• Monoisotopic Mass: 162.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.205
• Boiling Point: 331.7°Cat760mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.491
• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids